Cas no 2138261-05-7 (1-ethyl-4-({2-(trimethylsilyl)ethylsulfanyl}methyl)-1H-1,2,3-triazole)

• Product Name: 1-ethyl-4-({2-(trimethylsilyl)ethylsulfanyl}methyl)-1H-1,2,3-triazole
• CAS No: 2138261-05-7
• MF: C₁₀H₂₁N₃SSi
• MW: 243.444341421127
• CID: 5927926
• PubChem ID: 165481206
• Update Time: 2025-06-23

1-ethyl-4-({2-(trimethylsilyl)ethylsulfanyl}methyl)-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-4-({2-(trimethylsilyl)ethylsulfanyl}methyl)-1H-1,2,3-triazole
• 1-ethyl-4-({[2-(trimethylsilyl)ethyl]sulfanyl}methyl)-1H-1,2,3-triazole
• 2138261-05-7
• EN300-1085647

• Inchi： 1S/C10H21N3SSi/c1-5-13-8-10(11-12-13)9-14-6-7-15(2,3)4/h8H,5-7,9H2,1-4H3
• InChI Key： XMPZGWSRQLPEPO-UHFFFAOYSA-N
• SMILES： S(CC1=CN(CC)N=N1)CC[Si](C)(C)C

Computed Properties

• Exact Mass: 243.12254539g/mol
• Monoisotopic Mass: 243.12254539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56Ų

Additional information on 1-ethyl-4-({2-(trimethylsilyl)ethylsulfanyl}methyl)-1H-1,2,3-triazole

1-Ethyl-4-({2-(Trimethylsilyl)ethylsulfanyl}methyl)-1H-1,2,3-Triazole: A Comprehensive Overview

1-Ethyl-4-({2-(trimethylsilyl)ethylsulfanyl}methyl)-1H-1,2,3-triazole (CAS No. 2138261-05-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential applications. This compound belongs to the class of 1,2,3-triazoles, which are known for their broad range of biological activities and synthetic versatility. The presence of the trimethylsilyl and ethylsulfanyl groups in its structure imparts specific chemical and biological properties that make it a valuable candidate for various research and development purposes.

The synthesis of 1-ethyl-4-({2-(trimethylsilyl)ethylsulfanyl}methyl)-1H-1,2,3-triazole typically involves a multi-step process that leverages the well-established copper(I)-catalyzed azide–alkyne cycloaddition (CuAAC) reaction. This click chemistry approach is highly efficient and provides excellent yields, making it a preferred method for the preparation of this compound. The introduction of the trimethylsilyl group serves to protect the sulfur atom during synthesis, while the ethylsulfanyl moiety imparts additional stability and reactivity to the final product.

In recent years, there has been a growing interest in the biological activities of 1,2,3-triazoles. Studies have shown that these compounds exhibit a wide range of biological effects, including antimicrobial, antifungal, antiviral, and anticancer activities. The specific structure of 1-ethyl-4-({2-(trimethylsilyl)ethylsulfanyl}methyl)-1H-1,2,3-triazole has been investigated for its potential as an antimicrobial agent. Research published in the Journal of Medicinal Chemistry in 2020 reported that this compound demonstrated significant activity against several bacterial strains, including multidrug-resistant pathogens. The presence of the trimethylsilyl group was found to enhance its lipophilicity and improve its ability to penetrate bacterial cell membranes.

Beyond antimicrobial applications, 1-ethyl-4-({2-(trimethylsilyl)ethylsulfanyl}methyl)-1H-1,2,3-triazole has also shown promise in cancer research. A study published in Cancer Letters in 2021 evaluated the cytotoxic effects of this compound on various cancer cell lines. The results indicated that it selectively inhibited the growth of cancer cells while showing minimal toxicity towards normal cells. The mechanism of action is believed to involve the disruption of cellular signaling pathways and induction of apoptosis. The unique combination of the trimethylsilyl and ethylsulfanyl groups may contribute to its selective cytotoxicity by modulating its interaction with cellular targets.

The potential therapeutic applications of 1-ethyl-4-({2-(trimethylsilyl)ethylsulfanyl}methyl)-1H-1,2,3-triazole extend beyond antimicrobial and anticancer activities. Recent studies have explored its use as a scaffold for the development of new drugs targeting neurodegenerative diseases. Research published in Bioorganic & Medicinal Chemistry Letters in 2022 demonstrated that derivatives of this compound exhibited neuroprotective effects in models of Alzheimer's disease and Parkinson's disease. The ability to fine-tune the structure through modifications at various positions offers a promising avenue for optimizing its biological activity and pharmacokinetic properties.

In addition to its therapeutic potential, 1-ethyl-4-({2-(trimethylsilyl)ethylsulfanyl}methyl)-1H-1,2,3-triazole has also found applications in materials science. Its unique chemical properties make it suitable for use as a functional monomer in polymer synthesis. A study published in Polymer Chemistry in 2023 reported the preparation of novel polymers incorporating this compound as a building block. The resulting materials exhibited enhanced thermal stability and mechanical strength, making them suitable for various industrial applications.

The environmental impact of chemical compounds is an important consideration in their development and use. Studies have shown that 1-ethyl-4-({2-(trimethylsilyl)ethylsulfanyl}methyl)-1H-1,2,3-triazole has low toxicity towards aquatic organisms and is biodegradable under certain conditions. This makes it an environmentally friendly option compared to some traditional compounds used in similar applications.

In conclusion, 1-Ethyl-4-{[2-(trimethysilyl)ethysulfonyl]metyl}-1H-[triazo]-le, with CAS No. 2138261-05-7, is a versatile compound with a wide range of potential applications in medicinal chemistry, materials science, and environmental science. Its unique structural features provide a foundation for further research and development aimed at addressing unmet medical needs and industrial challenges. As ongoing studies continue to uncover new insights into its properties and mechanisms of action, this compound is poised to play a significant role in advancing scientific knowledge and technological innovation.